3-bromo-1-(oxetan-3-yl)-1H-pyrazole
Overview
Description
3-bromo-1-(oxetan-3-yl)-1H-pyrazole, also known as BOXP, is an organic molecule belonging to the pyrazole family. Pyrazoles are heterocyclic compounds that contain five-membered rings with two nitrogen atoms and three carbon atoms. BOXP has been extensively studied due to its unique properties and potential applications in various fields.
Scientific Research Applications
3-bromo-1-(oxetan-3-yl)-1H-pyrazole has been used for a variety of scientific research applications. One of the most important applications is its use as a catalyst in organic synthesis. This compound has been used to promote a variety of reactions, such as the Diels-Alder reaction, the Michael addition, and the Henry reaction. Additionally, this compound has been used to catalyze the synthesis of heterocycles and to synthesize novel compounds.
Mechanism of Action
The mechanism of action of 3-bromo-1-(oxetan-3-yl)-1H-pyrazole is not fully understood yet. However, it is believed that the pyrazole ring of this compound facilitates the formation of a five-membered transition state, which is necessary for the catalytic reaction to take place. Additionally, the bromine atom in this compound is believed to act as a Lewis acid, which further facilitates the catalytic reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, preliminary studies have shown that this compound has the potential to act as an anti-inflammatory agent, as well as an antioxidant. Additionally, this compound has been shown to have the potential to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-bromo-1-(oxetan-3-yl)-1H-pyrazole in laboratory experiments is its low cost. Additionally, this compound is relatively easy to synthesize and can be used in a wide variety of reactions. However, this compound is not very stable in the presence of oxygen and light, so it must be handled with care. Additionally, this compound is not very soluble in water, so solvents must be used in order to facilitate its use in reactions.
Future Directions
There are a number of potential future directions for the use of 3-bromo-1-(oxetan-3-yl)-1H-pyrazole. For example, this compound could be used to synthesize new compounds with potential applications in medicine, such as drugs or other therapeutic agents. Additionally, this compound could be used to catalyze the synthesis of polymers, which could have potential applications in the field of materials science. Finally, this compound could be used to synthesize novel catalysts, which could be used to promote a variety of chemical reactions.
Synthesis Methods
The synthesis of 3-bromo-1-(oxetan-3-yl)-1H-pyrazole is typically achieved through a two-step process. The first step involves the condensation of 3-bromopropan-1-ol with ethyl oxalate in the presence of an acid catalyst. The second step involves the addition of hydrazine to the resulting product, forming this compound and water as the by-product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-1-(oxetan-3-yl)-1H-pyrazole involves the reaction of oxetan-3-ol with 3-bromo-1H-pyrazole in the presence of a base to form the desired product.", "Starting Materials": [ "Oxetan-3-ol", "3-bromo-1H-pyrazole", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve oxetan-3-ol in a suitable solvent (e.g. dichloromethane) and add the base.", "Step 2: Add 3-bromo-1H-pyrazole to the reaction mixture and stir at room temperature for several hours.", "Step 3: Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] } | |
CAS RN |
2168345-44-4 |
Molecular Formula |
C6H7BrN2O |
Molecular Weight |
203 |
Purity |
95 |
Origin of Product |
United States |
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